Cas no 1240584-52-4 (2-(2,2,2-Trifluoroethyl)piperazine)

• Product Name: 2-(2,2,2-Trifluoroethyl)piperazine
• CAS No: 1240584-52-4
• MF: C₆H₁₁F₃N₂
• MW: 168.160151720047
• CID: 5088514
• Update Time: 2025-06-25

2-(2,2,2-Trifluoroethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-TRIFLUOROETHYL)PIPERAZINE
• Piperazine, 2-(2,2,2-trifluoroethyl)-
• (R)-2-(2,2,2-TRIFLUORO-ETHYL)-PIPERAZINE
• 2-(2,2,2-Trifluoro-ethyl)-piperazine
• AB36133
• AB36134
• AB36135
• 2-(2,2,2-Trifluoroethyl)piperazine

• Inchi： 1S/C6H11F3N2/c7-6(8,9)3-5-4-10-1-2-11-5/h5,10-11H,1-4H2
• InChI Key： FAXXAILEMUPCBP-UHFFFAOYSA-N
• SMILES： FC(CC1CNCCN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 124
• XLogP3: 0.7
• Topological Polar Surface Area: 24.1

Additional information on 2-(2,2,2-Trifluoroethyl)piperazine

Introduction to 2-(2,2,2-Trifluoroethyl)piperazine (CAS No. 1240584-52-4)

2-(2,2,2-Trifluoroethyl)piperazine (CAS No. 1240584-52-4) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines a piperazine ring with a trifluoroethyl group. The trifluoroethyl group introduces significant electron-withdrawing effects, making this compound highly reactive and suitable for a wide range of applications.

The piperazine ring is a six-membered ring containing two nitrogen atoms at positions 1 and 4. This structure is known for its ability to form hydrogen bonds, which is a critical property in drug design. The addition of the trifluoroethyl group at position 2 further enhances the compound's chemical reactivity and selectivity. Recent studies have shown that 2-(2,2,2-trifluoroethyl)piperazine exhibits promising activity in various biological systems, making it a valuable tool in medicinal chemistry.

One of the most notable applications of this compound is in the development of bioactive molecules. Researchers have utilized its unique properties to design drugs targeting various diseases, including cancer and neurodegenerative disorders. The electron-withdrawing effects of the trifluoroethyl group play a crucial role in modulating the pharmacokinetic properties of these molecules, ensuring better absorption and bioavailability.

In addition to its role in drug discovery, 2-(2,2,2-trifluoroethyl)piperazine has also found applications in the synthesis of advanced materials. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 2-(2,2,2-trifluoroethyl)piperazine involves a multi-step process that typically starts with the preparation of piperazine derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of the final product.

From an environmental perspective, understanding the fate and transport of CAS No. 1240584-52-4 in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to assess its long-term impact on aquatic ecosystems and develop strategies for its safe disposal.

In conclusion, 2-(2,2,2-trifluoroethyl)piperazine (CAS No. 1240584-52-4) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical properties make it an invaluable tool for researchers aiming to develop innovative solutions in medicine and materials science. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound will undoubtedly play an increasingly important role in advancing modern science.